Cas no 1067-57-8 (Butyltrimethoxysilane)

• Product Name: Butyltrimethoxysilane
• CAS No: 1067-57-8
• MF: C₇H₁₈O₃Si
• MW: 178.301523685455
• MDL: MFCD00053675
• CID: 40611
• PubChem ID: 70601
• Update Time: 2025-05-25

Butyltrimethoxysilane Chemical and Physical Properties

Names and Identifiers

• Butyltrimethoxysilane
• N-BUTYLTRIMETHOXYSILANE
• 1-butyltrimethoxysilane
• Butyl-trimethoxy-silan
• n-butyl(trimethoxy)silane
• Silane,butyltrimethoxy
• butyltrimethoxy-silan
• Silane, butyltrimethoxy-
• diethyl-[4-(2-hydroxy-2,2-diphenyl-acetyl)oxybut-2-ynyl]-methyl-ammonium bromide
• butyl(trimethoxy)silane
• J-001644
• DTXSID6061442
• A801499
• E70012
• N-Butyltrimethoxysilane, 97%
• S03550
• FT-0697260
• EINECS 213-936-1
• 1067-57-8
• MFCD00053675
• SY043351
• SCHEMBL56908
• NS00043175
• Trimethoxybutylsilane
• AKOS006346460
• DB-264591
• DTXCID7033022

• MDL： MFCD00053675
• Inchi： 1S/C7H18O3Si/c1-5-6-7-11(8-2,9-3)10-4/h5-7H2,1-4H3
• InChI Key： SXPLZNMUBFBFIA-UHFFFAOYSA-N
• SMILES： [Si](CCCC)(OC)(OC)OC

Computed Properties

• Exact Mass: 178.10300
• Monoisotopic Mass: 178.10252097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 85.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.931
• Melting Point: <0°C
• Boiling Point: 164 °C
• Flash Point: 49°C
• Refractive Index: 1.3979[25°C]
• PSA: 27.69000
• LogP: 1.66460
• Solubility: Not determined
• Vapor Pressure: 6.4±0.3 mmHg at 25°C

Butyltrimethoxysilane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10-36/37/38-34-24/25
• Safety Instruction： S16; S26; S36/37/39
• Packing Group：III
• Hazard Level：3.2
• HazardClass：3.2
• PackingGroup：III
• TSCA：Yes
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes

Additional information on Butyltrimethoxysilane

Professional Introduction to Butyltrimethoxysilane (CAS No. 1067-57-8)

Butyltrimethoxysilane, a compound with the chemical formula C₅H₁₃NO₃Si and CAS number 1067-57-8, is a versatile organosilicon compound widely utilized in the field of materials science, pharmaceuticals, and industrial applications. This introduction provides a comprehensive overview of its properties, synthesis, applications, and recent advancements in research.

The molecular structure of Butyltrimethoxysilane consists of a silicon atom bonded to three methoxy groups and one butyl group. This configuration imparts unique reactivity and functionality, making it a valuable intermediate in organic synthesis and surface modification processes. The compound is typically used as a precursor in the production of silanes, which are essential in creating cross-linked polymers, coatings, and adhesives.

In recent years, Butyltrimethoxysilane has garnered significant attention in the development of advanced materials. One notable application is in the field of nanotechnology, where it serves as a coupling agent to enhance the adhesion between organic and inorganic materials. For instance, researchers have utilized this compound to improve the compatibility of carbon nanotubes with polymer matrices, leading to enhanced mechanical and electrical properties in composite materials.

The pharmaceutical industry has also explored the potential of Butyltrimethoxysilane in drug delivery systems. Its ability to form stable hydrophobic layers makes it an excellent candidate for encapsulating hydrophilic drugs, thereby improving their stability and bioavailability. A recent study demonstrated its use in creating micelles that can target specific sites within the body, offering a promising approach for localized drug therapy.

Surface modification is another key area where Butyltrimethoxysilane plays a crucial role. By reacting with hydroxyl groups on surfaces, it forms siloxane bonds that create a protective layer. This property is particularly useful in anti-fouling coatings for medical devices and implants, where maintaining sterility is critical. The compound's ability to form durable, biocompatible surfaces has opened new avenues for biomedical applications.

The synthesis of Butyltrimethoxysilane typically involves the reaction of butyllithium with trimethylchlorosilane in anhydrous conditions. This process requires stringent control over reaction conditions to ensure high yield and purity. Advances in catalytic systems have recently enabled more efficient synthetic routes, reducing waste and energy consumption while maintaining high product quality.

In industrial applications, Butyltrimethoxysilane is widely used as a precursor for silane coupling agents. These agents enhance the performance of polymers by improving their adhesion to fillers such as glass fibers or carbon black. A significant breakthrough in this field has been the development of environmentally friendly silanes that minimize volatile organic compound (VOC) emissions during processing.

The environmental impact of using Butyltrimethoxysilane has also been a focus of recent research. Efforts have been made to develop greener synthetic methods that reduce reliance on hazardous reagents. For example, biocatalytic approaches have been explored as an alternative to traditional chemical synthesis, offering a more sustainable pathway to produce this valuable compound.

The future prospects for Butyltrimethoxysilane are promising, with ongoing research aimed at expanding its applications across multiple industries. Innovations in material science continue to uncover new uses for this compound, from enhancing electronic devices to developing advanced medical implants. As our understanding of its properties grows, so too will its role in shaping the next generation of technological advancements.